![molecular formula C9H12O2 B1295251 2-Methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid CAS No. 825-03-6](/img/structure/B1295251.png)
2-Methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid
Overview
Description
The compound of interest, 2-Methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid, is a bicyclic organic molecule that is part of a family of compounds characterized by a hept-5-ene structure with a carboxylic acid functional group. This structure is a common motif in synthetic organic chemistry due to its potential applications in pharmaceuticals and materials science .
Synthesis Analysis
The synthesis of related bicyclic compounds often involves the Diels-Alder reaction, a highly regioselective process. For instance, the preparation of 1-methyl-3-oxo-7-oxabicyclo[2.2.1]hept-5-en-2-carboxylic acid methyl ester was achieved through a Diels-Alder reaction followed by a ketal hydrolysis reaction . Similarly, the synthesis of various enantiomers of aminobicyclo[2.2.2]oct-5-ene-2-carboxylic acid derivatives was accomplished through diastereomeric salt formation, isomerization, hydrogenation, and hydrolysis . These methods highlight the versatility and complexity of synthesizing bicyclic compounds with precise stereochemistry.
Molecular Structure Analysis
The molecular structure and stereochemistry of bicyclic compounds are often elucidated using NMR spectroscopy and X-ray crystallography. For example, the stereochemistry and relative configurations of synthesized aminobicyclo[2.2.2]oct-5-ene-2-carboxylic acid enantiomers were determined using these techniques . The importance of stereochemistry in the biological activity of these molecules cannot be overstated, as it can significantly influence their pharmacological properties.
Chemical Reactions Analysis
Bicyclic compounds like this compound can undergo various chemical reactions, including esterification, alkylation, acylation, and epoxidation . These reactions are essential for modifying the bicyclic scaffold to produce derivatives with desired physical and chemical properties for potential applications in drug development and other fields.
Physical and Chemical Properties Analysis
The physical and chemical properties of bicyclic compounds are influenced by their molecular structure. For instance, the presence of a carboxylic acid group can affect the compound's solubility and reactivity. The bicyclic structure itself can impart rigidity to the molecule, which is beneficial in the design of drugs that require a specific conformation to interact with biological targets. The transformation of these compounds over aluminosilicate catalysts at various temperatures can lead to isomerization and hydrogen migration, demonstrating the dynamic behavior of these molecules under different conditions .
Scientific Research Applications
Synthesis and Material Applications
2-Methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid and its derivatives have been utilized in various synthesis processes and material applications. Notably, carboxyl bicyclic methacrylates derived from this compound have been synthesized for use in optical lenses and polymeric materials (Mamedov & Qedirli, 2015). Additionally, alicyclic polymers designed for 193 nm photoresist materials were synthesized using derivatives of this compound, demonstrating its significance in advanced material science (Okoroanyanwu et al., 1998).
Chemical Properties and Reactions
The compound and its derivatives have been studied for their chemical properties and reaction potential. For example, research has been conducted on the geometric parameters and conformational properties of exo-5-Aminomethyl-endo-5-methylbicyclo[2.2.1]hept-2-ene and its derivatives, providing insight into their chemical behavior (Kas’yan et al., 2001). Moreover, studies on the synthesis of esterification compounds containing both ester and ether moieties from aliphatic carboxylic acids with 2-(bicyclo[2.2.1]hept-2-yloxy)ethanol have expanded the understanding of the chemical versatility of these compounds (Gasanov & Nagiev, 2005).
Safety and Hazards
The compound is classified under GHS07 for safety . It may cause skin burns, eye damage, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
Mechanism of Action
Mode of Action
The mode of action of 2-Methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid It is known that at temperatures between 150-400°c, these compounds undergo isomerization which is accompanied by δ-migration of hydrogen . The isomerization mechanism is discussed in terms of formation of classical carbocations .
Biochemical Analysis
Cellular Effects
The effects of 2-Methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can affect the expression of genes involved in metabolic processes, leading to changes in cellular metabolism and energy production . Additionally, it has been observed to impact cell signaling pathways, which are essential for maintaining cellular homeostasis and responding to external stimuli .
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the context of the reaction. For instance, it has been found to inhibit certain dehydrogenases, thereby affecting the overall metabolic flux within cells . These interactions are critical for understanding the compound’s mechanism of action and its potential therapeutic applications.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods or under specific conditions such as high temperature or extreme pH . Long-term studies have shown that its effects on cellular function can vary, with some cells exhibiting adaptive responses to prolonged exposure .
Dosage Effects in Animal Models
The effects of this compound in animal models vary with different dosages. At low doses, the compound has been shown to have minimal adverse effects, while higher doses can lead to toxicity and adverse reactions . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm . These findings are essential for determining safe and effective dosage levels for potential therapeutic applications.
Metabolic Pathways
This compound is involved in several metabolic pathways, interacting with enzymes such as carboxylases and dehydrogenases. These interactions facilitate its conversion into various metabolites, which can then enter different metabolic pathways . The compound’s involvement in these pathways can affect metabolic flux and the levels of specific metabolites, providing insights into its role in cellular metabolism .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions influence its localization and accumulation within different cellular compartments . Understanding these transport mechanisms is crucial for determining the compound’s bioavailability and its potential therapeutic applications.
Subcellular Localization
The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. These factors direct the compound to specific compartments or organelles within the cell, affecting its activity and function . Studies have shown that the compound can localize to the mitochondria, where it plays a role in energy metabolism and other mitochondrial functions .
properties
IUPAC Name |
2-methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O2/c1-9(8(10)11)5-6-2-3-7(9)4-6/h2-3,6-7H,4-5H2,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIHFJSOMLKXSSQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2CC1C=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401346910 | |
Record name | 2-Methylbicyclo(2.2.1)-5-heptene-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401346910 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
825-03-6 | |
Record name | 2-Methylbicyclo(2.2.1)-5-heptene-2-carboxylic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000825036 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Methylbicyclo(2.2.1)-5-heptene-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401346910 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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